3-Bromo-5-(3-chloro-2-methylphenyl)phenol

• IUPAC Name: 3-bromo-5-(3-chloro-2-methylphenyl)phenol
• InChI: InChI=1S/C13H10BrClO/c1-8-12(3-2-4-13(8)15)9-5-10(14)7-11(16)6-9/h2-7,16H,1H3
• InChI Key: SLLJXIAAPXUFLC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C13H10BrClO
• DSSTOX Substance ID: DTXSID70686416
• Molecular Weight: 297.57 g/mol
• CAS No.: 1261989-48-3

Description

3-Bromo-5-(3-chloro-2-methylphenyl)phenol is an aromatic compound characterized by the presence of bromine, chlorine, and methyl substituents on a phenolic ring

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-Bromo-5-(3-chloro-2-methylphenyl)phenol typically involves the bromination and chlorination of a phenolic precursor. One common method includes:

Chlorination: The chlorination step involves the use of chlorine gas (Cl2) or thionyl chloride (SOCl2) under controlled conditions to introduce the chlorine atom.

Industrial Production Methods: Industrial production of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance efficiency and scalability.

Types of Reactions:

Substitution Reactions: The compound can undergo electrophilic aromatic substitution reactions due to the presence of electron-withdrawing groups (bromine and chlorine) on the phenolic ring.

Oxidation and Reduction: The phenolic hydroxyl group can participate in oxidation and reduction reactions, forming quinones or hydroquinones under appropriate conditions.

Common Reagents and Conditions:

Electrophilic Substitution: Reagents such as nitric acid (HNO3) for nitration or sulfuric acid (H2SO4) for sulfonation can be used.

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can oxidize the phenolic group.

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be employed.

Major Products:

Nitration: Formation of nitro derivatives.

Sulfonation: Formation of sulfonic acid derivatives.

Oxidation: Formation of quinones.

Reduction: Formation of hydroquinones.

Scientific Research Applications

3-Bromo-5-(3-chloro-2-methylphenyl)phenol has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Explored for its potential use in drug development, particularly in designing molecules with specific pharmacological activities.

Industry: Utilized in the production of specialty chemicals and materials with desired properties.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(3-chloro-2-methylphenyl)phenol involves its interaction with molecular targets such as enzymes and receptors. The presence of halogen atoms (bromine and chlorine) can enhance its binding affinity to these targets, potentially leading to inhibition or activation of specific biochemical pathways. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

3-Bromo-5-chlorophenol: Shares similar halogen substituents but lacks the methyl group.

3-Bromo-5-methylphenol: Contains a bromine and methyl group but lacks the chlorine atom.

3-Bromo-5-chlorosalicylaldehyde: Contains bromine and chlorine substituents along with an aldehyde group.

Uniqueness: 3-Bromo-5-(3-chloro-2-methylphenyl)phenol is unique due to the specific combination of bromine, chlorine, and methyl groups on the phenolic ring. This unique structure can impart distinct chemical and biological properties, making it valuable for specific applications in research and industry.